Cas no 1341546-94-8 (2-Acetamido-3-(oxan-2-yl)propanoic acid)

• Product Name: 2-Acetamido-3-(oxan-2-yl)propanoic acid
• CAS No: 1341546-94-8
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5822879
• PubChem ID: 64146692
• Update Time: 2025-10-30

2-Acetamido-3-(oxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013465069
• 2-acetamido-3-(oxan-2-yl)propanoic acid
• 1341546-94-8
• EN300-4271334
• 2-Acetamido-3-(oxan-2-yl)propanoic acid

• Inchi： 1S/C10H17NO4/c1-7(12)11-9(10(13)14)6-8-4-2-3-5-15-8/h8-9H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： ZDCLPUJQJLUEBO-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Acetamido-3-(oxan-2-yl)propanoic acid

Recent Advances in the Study of 2-Acetamido-3-(oxan-2-yl)propanoic acid (CAS: 1341546-94-8)

2-Acetamido-3-(oxan-2-yl)propanoic acid (CAS: 1341546-94-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug development, particularly in the context of enzyme inhibition and metabolic pathway modulation. The following research briefing provides an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have focused on the synthesis and characterization of 2-Acetamido-3-(oxan-2-yl)propanoic acid, with particular emphasis on its role as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These efforts have been critical in ensuring the reliability of subsequent biological assays and in vivo studies. The compound's stability under various physiological conditions has also been investigated, providing insights into its potential as a drug candidate.

One of the most promising areas of research involves the compound's interaction with specific enzymes, such as glycosidases and proteases. Preliminary in vitro studies have demonstrated that 2-Acetamido-3-(oxan-2-yl)propanoic acid exhibits inhibitory activity against certain glycosidases, suggesting its potential utility in the treatment of metabolic disorders. Additionally, its ability to modulate enzyme activity has sparked interest in its application as a tool compound for studying enzyme mechanisms and for the development of novel therapeutic agents.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. Researchers have also begun to explore its potential in combination therapies, where it may enhance the efficacy of existing drugs or reduce adverse effects.

In conclusion, 2-Acetamido-3-(oxan-2-yl)propanoic acid (CAS: 1341546-94-8) represents a promising avenue for future research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties, combined with its favorable pharmacokinetic profile, position it as a valuable compound for both academic and industrial applications. Continued research efforts are expected to uncover additional therapeutic potentials and further elucidate its mechanisms of action, paving the way for its eventual translation into clinical use.